Cas no 1262018-93-8 (3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid)

• Product Name: 3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid
• CAS No: 1262018-93-8
• MF: C₁₇H₁₀F₆O₂
• MW: 360.250525951386
• CID: 4790307
• Update Time: 2025-10-07

3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid

• Inchi： 1S/C17H10F6O2/c18-16(19,20)13-6-3-10(4-7-13)12-2-1-11(5-8-15(24)25)14(9-12)17(21,22)23/h1-9H,(H,24,25)/b8-5+
• InChI Key： XWOKQRPLPKDGIZ-VMPITWQZSA-N
• SMILES： FC(C1C(/C=C/C(=O)O)=CC=C(C=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 488
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3

Additional information on 3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid

Comprehensive Overview of 3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid (CAS No. 1262018-93-8)

3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid (CAS No. 1262018-93-8) is a high-value fluorinated organic compound widely utilized in pharmaceutical intermediates, advanced materials, and specialty chemicals. Its unique trifluoromethyl groups and conjugated acrylic acid moiety contribute to exceptional electronic properties, making it a focal point in drug discovery and material science. This article delves into its structural features, applications, and relevance to trending topics like green chemistry and AI-driven molecular design.

The compound's structure features a biphenyl core substituted with two trifluoromethyl groups at the 3- and 4'-positions, linked to an acrylic acid functional group. This design enhances its reactivity in cross-coupling reactions, a hot topic in catalysis research. Researchers frequently search for "fluorinated biphenyl derivatives" or "CAS 1262018-93-8 solubility," reflecting interest in its physicochemical properties for high-performance coatings and OLED materials.

In pharmaceuticals, 3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid serves as a precursor for kinase inhibitors, aligning with the surge in targeted cancer therapies. Its lipophilicity and metabolic stability—often queried as "CF3 biphenyl drug likeness"—are critical for optimizing bioavailability. Recent studies also explore its role in photoactive materials, responding to the demand for sustainable energy solutions.

Synthesis routes for this compound often involve Pd-catalyzed Suzuki-Miyaura coupling, a method dominating organic chemistry forums. Environmental concerns have spurred searches for "eco-friendly trifluoromethylation," prompting innovations in flow chemistry and catalyst recycling. The compound’s thermal stability (a key query for polymeric applications) further extends its utility in electronic encapsulation.

From an SEO perspective, terms like "buy 1262018-93-8" or "3,4'-Bis(trifluoromethyl)biphenyl supplier" indicate commercial interest. However, its niche applications in agrochemicals and liquid crystals are less explored, offering avenues for market differentiation. Analytical challenges, such as "HPLC purity analysis of fluorinated compounds," highlight the need for advanced chromatographic methods.

In conclusion, 3-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-acrylic acid exemplifies the intersection of fluorine chemistry and functional materials. Its versatility addresses pressing needs in healthcare and renewable technology, while ongoing research aligns with digitalization trends like computational molecular modeling. As industries prioritize sustainability and efficiency, this compound’s role is poised to expand.